Cas no 62124-60-1 (Oxazole, 2-(cyclohexylsulfinyl)-4-methyl-)

Oxazole, 2-(cyclohexylsulfinyl)-4-methyl- structure
62124-60-1 structure
Product Name:Oxazole, 2-(cyclohexylsulfinyl)-4-methyl-
CAS No:62124-60-1
MF:C10H15NO2S
MW:213.29660153389
CID:457169
PubChem ID:21329733
Update Time:2025-04-19

Oxazole, 2-(cyclohexylsulfinyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-(cyclohexylsulfinyl)-4-methyl-
    • 2-cyclohexylsulfinyl-4-methyl-1,3-oxazole
    • 2-(Cyclohexanesulfinyl)-4-methyl-1,3-oxazole
    • DQWFXAYJAOLPDI-UHFFFAOYSA-N
    • 62124-60-1
    • 2-cyclohexylsulphinyl-4-methyloxazole
    • DTXSID20612528
    • SCHEMBL11528187
    • Inchi: 1S/C10H15NO2S/c1-8-7-13-10(11-8)14(12)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3
    • InChI Key: DQWFXAYJAOLPDI-UHFFFAOYSA-N
    • SMILES: S(C1=NC(C)=CO1)(C1CCCCC1)=O

Computed Properties

  • Exact Mass: 213.08245
  • Monoisotopic Mass: 213.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • PSA: 43.1
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